![molecular formula C15H21BrN2O B4748483 N-(2-bromophenyl)-N'-(4-ethylcyclohexyl)urea](/img/structure/B4748483.png)
N-(2-bromophenyl)-N'-(4-ethylcyclohexyl)urea
Overview
Description
N-(2-bromophenyl)-N'-(4-ethylcyclohexyl)urea, also known as BPEU, is a chemical compound that has been widely used in scientific research due to its potential pharmacological properties. BPEU belongs to the class of urea derivatives, which have been extensively studied for their diverse biological activities.
Mechanism of Action
The exact mechanism of action of N-(2-bromophenyl)-N'-(4-ethylcyclohexyl)urea is not fully understood, but it is thought to involve the modulation of various signaling pathways, including the MAPK and NF-κB pathways. This compound has also been shown to inhibit the activity of COX-2, an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of cytokine production. This compound has also been shown to reduce the production of reactive oxygen species and lipid peroxidation in cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-bromophenyl)-N'-(4-ethylcyclohexyl)urea in lab experiments is its potential therapeutic value in various diseases. This compound has also been shown to have low toxicity and good pharmacokinetic properties. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of N-(2-bromophenyl)-N'-(4-ethylcyclohexyl)urea, including the development of more efficient synthesis methods, the investigation of its potential use in combination therapies, and the elucidation of its exact mechanism of action. Additionally, further studies are needed to determine the safety and efficacy of this compound in human clinical trials.
Scientific Research Applications
N-(2-bromophenyl)-N'-(4-ethylcyclohexyl)urea has been studied for its potential use as a therapeutic agent in various diseases, including cancer, inflammation, and neurodegenerative disorders. Several studies have shown that this compound exhibits anti-inflammatory, anti-tumor, and neuroprotective effects in vitro and in vivo models.
properties
IUPAC Name |
1-(2-bromophenyl)-3-(4-ethylcyclohexyl)urea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21BrN2O/c1-2-11-7-9-12(10-8-11)17-15(19)18-14-6-4-3-5-13(14)16/h3-6,11-12H,2,7-10H2,1H3,(H2,17,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNXFOFGLIVOLDS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC(CC1)NC(=O)NC2=CC=CC=C2Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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